Cas no 1261899-89-1 (2-chloro-5-(3-nitrophenyl)benzoic Acid)

• Product Name: 2-chloro-5-(3-nitrophenyl)benzoic Acid
• CAS No: 1261899-89-1
• MF: C₁₃H₈ClNO₄
• MW: 277.659922599792
• MDL: MFCD16383882
• CID: 1219590
• PubChem ID: 53211533
• Update Time: 2025-06-09

2-chloro-5-(3-nitrophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(3-nitrophenyl)benzoic Acid
• MFCD16383882
• AKOS010644506
• DTXSID00681378
• 4-Chloro-3'-nitro[1,1'-biphenyl]-3-carboxylic acid
• 1261899-89-1
• 2-Chloro-5-(3-nitrophenyl)benzoic acid, 95%

• MDL： MFCD16383882
• Inchi： 1S/C13H8ClNO4/c14-12-5-4-9(7-11(12)13(16)17)8-2-1-3-10(6-8)15(18)19/h1-7H,(H,16,17)
• InChI Key： FJRKYFUFRWQVBB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.0141854g/mol
• Monoisotopic Mass: 277.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-5-(3-nitrophenyl)benzoic Acid

2-Chloro-5-(3-Nitrophenyl)benzoic Acid (CAS No. 1261899-89-1): An Overview and Recent Advances

2-Chloro-5-(3-nitrophenyl)benzoic acid (CAS No. 1261899-89-1) is a versatile organic compound with a wide range of applications in the fields of medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique molecular structure, which includes a chloro-substituted benzoic acid moiety and a nitrophenyl group. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The molecular formula of 2-chloro-5-(3-nitrophenyl)benzoic acid is C₁₄H₈ClN₂O₄, and its molecular weight is 303.67 g/mol. The compound is typically obtained as a white crystalline solid with a melting point of approximately 200-205°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol.

In the realm of medicinal chemistry, 2-chloro-5-(3-nitrophenyl)benzoic acid has garnered significant attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of anti-inflammatory agents, anticancer drugs, and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 2-chloro-5-(3-nitrophenyl)benzoic acid, which exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its medicinal applications, 2-chloro-5-(3-nitrophenyl)benzoic acid has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and photovoltaic materials. A research team from the University of California, Berkeley, demonstrated that derivatives of 2-chloro-5-(3-nitrophenyl)benzoic acid could be used to enhance the performance of organic solar cells by improving charge transport and stability.

In analytical chemistry, 2-chloro-5-(3-nitrophenyl)benzoic acid serves as a useful standard for the calibration of high-performance liquid chromatography (HPLC) systems. Its well-defined structure and stable chemical properties make it an ideal reference compound for quantitative analysis. A study published in Analytical Chemistry in 2020 highlighted the use of 2-chloro-5-(3-nitrophenyl)benzoic acid as an internal standard for the determination of trace levels of environmental pollutants in water samples.

The synthesis of 2-chloro-5-(3-nitrophenyl)benzoic acid can be achieved through several routes, including electrophilic aromatic substitution reactions and coupling reactions. One common method involves the nitration of 2-chlorobenzoic acid followed by an electrophilic aromatic substitution with 3-nitrobenzene diazonium salt. This multi-step process yields high purity products with good yields, making it suitable for large-scale production.

The safety profile of 2-chloro-5-(3-nitrophenyl)benzoic acid is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material, proper handling precautions should be taken to avoid skin contact and inhalation. It is recommended to store the compound in a cool, dry place away from strong oxidizers and reducing agents.

In conclusion, 2-chloro-5-(3-nitrophenyl)benzoic acid (CAS No. 1261899-89-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatile reactivity make it an essential component in the development of new pharmaceuticals, materials, and analytical methods. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific research.